Cas no 2137773-28-3 (4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole)

4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole structure
2137773-28-3 structure
Product Name:4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
CAS No:2137773-28-3
MF:C12H11F3N2
MW:240.224353075027
CID:6477070
PubChem ID:165475864
Update Time:2025-09-23

4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 2137773-28-3
    • 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
    • EN300-840912
    • Inchi: 1S/C12H11F3N2/c1-7-5-8(3-4-10(7)13)11-9(12(14)15)6-17(2)16-11/h3-6,12H,1-2H3
    • InChI Key: MCHSPXLOMJVLLH-UHFFFAOYSA-N
    • SMILES: FC(C1=CN(C)N=C1C1C=CC(=C(C)C=1)F)F

Computed Properties

  • Exact Mass: 240.08743285g/mol
  • Monoisotopic Mass: 240.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.8Ų

4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-840912-1.0g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
1.0g
$1357.0 2024-05-21
Enamine
EN300-840912-0.05g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
0.05g
$1140.0 2024-05-21
Enamine
EN300-840912-0.1g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
0.1g
$1195.0 2024-05-21
Enamine
EN300-840912-0.25g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
0.25g
$1249.0 2024-05-21
Enamine
EN300-840912-0.5g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
0.5g
$1302.0 2024-05-21
Enamine
EN300-840912-2.5g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
2.5g
$2660.0 2024-05-21
Enamine
EN300-840912-5.0g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
5.0g
$3935.0 2024-05-21
Enamine
EN300-840912-10.0g
4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole
2137773-28-3 95%
10.0g
$5837.0 2024-05-21

Additional information on 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole

Introduction to 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole (CAS No. 2137773-28-3)

4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137773-28-3, belongs to the pyrazole class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple fluorine atoms and a methyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further chemical investigation and potential therapeutic applications.

The molecular structure of 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole consists of a central pyrazole ring substituted with a difluoromethyl group at the 4-position, a 4-fluoro-3-methylphenyl group at the 3-position, and a methyl group at the 1-position. This arrangement creates a complex interplay of electronic effects, which can influence both the reactivity and the biological activity of the compound. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Pyrazole derivatives have emerged as particularly promising candidates due to their ability to modulate various biological pathways. The specific substitution pattern in 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole suggests that it may exhibit inhibitory activity against enzymes or receptors involved in inflammatory responses, cancer progression, or other critical disease mechanisms.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrazole core provides a versatile platform for further chemical modification, allowing researchers to explore a wide range of structural variations. For instance, the introduction of additional functional groups or the exploration of different substitution patterns could lead to the discovery of new analogs with enhanced potency or selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of organic molecules, thereby affecting their interactions with biological targets. In the case of 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole, the combined effects of these substituents may result in high binding affinity to specific proteins or enzymes, making it a viable candidate for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired molecular framework efficiently. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding interactions between 4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole and its potential biological targets. These studies can provide valuable insights into how structural modifications might enhance drug-like properties such as solubility, permeability, and metabolic stability. By leveraging computational tools, researchers can accelerate the discovery process and prioritize promising candidates for experimental validation.

The pharmacological evaluation of this compound has begun to yield intriguing results. Preliminary in vitro assays have suggested that it may exhibit inhibitory activity against certain kinases or transcription factors associated with diseases like cancer or inflammation. While these findings are preliminary and require further validation through more extensive studies, they underscore the potential therapeutic relevance of this molecule.

In conclusion,4-(difluoromethyl)-3-(4-fluoro-3-methylphenyl)-1-methyl-1H-pyrazole represents an exciting avenue for pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents. As our understanding of its properties grows through further investigation, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD